Cas no 2138213-34-8 (1H-2-Benzopyran-3-carboxylic acid, 7-ethyl-1-oxo-, methyl ester)

• Product Name: 1H-2-Benzopyran-3-carboxylic acid, 7-ethyl-1-oxo-, methyl ester
• CAS No: 2138213-34-8
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• CID: 5260570
• Update Time: 2025-07-18

1H-2-Benzopyran-3-carboxylic acid, 7-ethyl-1-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carboxylic acid, 7-ethyl-1-oxo-, methyl ester

• Inchi： 1S/C13H12O4/c1-3-8-4-5-9-7-11(13(15)16-2)17-12(14)10(9)6-8/h4-7H,3H2,1-2H3
• InChI Key： GZIJGFWPYUJABX-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)OC(=O)C2=CC(CC)=CC=C2C=1

Additional information on 1H-2-Benzopyran-3-carboxylic acid, 7-ethyl-1-oxo-, methyl ester

Professional Introduction to Compound with CAS No. 2138213-34-8 and Product Name: 1H-2-Benzopyran-3-carboxylic acid, 7-ethyl-1-oxo-, methyl ester

The compound identified by the CAS number 2138213-34-8 and the product name 1H-2-Benzopyran-3-carboxylic acid, 7-ethyl-1-oxo-, methyl ester represents a significant molecule in the realm of chemical and pharmaceutical research. This heterocyclic compound belongs to the benzopyran class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its ester functionality and the presence of an oxo group, contribute to its unique chemical properties and reactivity, making it a subject of considerable interest in synthetic chemistry and drug discovery.

In recent years, there has been a growing emphasis on exploring novel heterocyclic compounds for their pharmacological potential. Benzopyrans, in particular, have been extensively studied due to their structural similarity to natural products such as flavonoids, which are known for their antioxidant and anti-inflammatory properties. The specific derivative 1H-2-Benzopyran-3-carboxylic acid, 7-ethyl-1-oxo-, methyl ester combines these structural motifs with additional functional groups that may enhance its biological activity. The presence of the ethyl group at the 7-position and the methyl ester at the 3-position introduces specific steric and electronic effects that can influence the molecule's interaction with biological targets.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The benzopyran core provides a stable aromatic system that can be modified to target specific biological pathways. The oxo group at the 1-position enhances electrophilicity, making it a suitable candidate for further derivatization through reactions such as nucleophilic substitution or condensation reactions. These features make it an attractive starting point for designing molecules with enhanced binding affinity and selectivity towards therapeutic targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been particularly useful in identifying potential binding interactions between this compound and target proteins. For instance, studies suggest that derivatives of benzopyrans can interact with enzymes involved in inflammation and oxidative stress pathways. The ethyl group at the 7-position may facilitate hydrophobic interactions with hydrophobic pockets in target proteins, while the ester moiety could participate in hydrogen bonding or other non-covalent interactions.

The methyl ester group at the 3-position is another critical feature that influences the compound's behavior. Ester groups are known to be versatile functional units that can be hydrolyzed to carboxylic acids under certain conditions, altering the compound's pharmacokinetic properties. This flexibility allows researchers to fine-tune the metabolic stability and bioavailability of derivatives based on their specific needs. Additionally, esters can undergo transesterification reactions, providing another avenue for structural diversification during drug development.

From a synthetic chemistry perspective, 1H-2-Benzopyran-3-carboxylic acid, 7-ethyl-1-oxo-, methyl ester offers a rich platform for exploring new synthetic methodologies. The benzopyran core can be accessed through various synthetic routes, including cyclization reactions of appropriately substituted phenols or dienes. The introduction of the ethyl group and the methyl ester can be achieved through selective alkylation or esterification reactions, respectively. These synthetic strategies not only allow for the preparation of this compound but also provide insights into more complex derivatives.

In clinical research, compounds derived from benzopyrans have shown promise in treating various diseases due to their ability to modulate multiple biological pathways simultaneously. For example, some benzopyran derivatives have demonstrated anti-cancer properties by inhibiting kinases or other enzymes involved in tumor growth. Others have shown anti-inflammatory effects by targeting cyclooxygenase (COX) enzymes or peroxisome proliferator-activated receptors (PPARs). The unique structural features of 1H-2-Benzopyran-3-carboxylic acid, 7-ethyl-1-oxo-, methyl ester make it a valuable candidate for further investigation in these areas.

The role of computational modeling in drug discovery cannot be overstated. High-throughput virtual screening (HTVS) has become an integral part of modern drug development pipelines, allowing researchers to rapidly screen large libraries of compounds for potential bioactivity. By leveraging machine learning algorithms and large datasets, researchers can predict the binding affinities of compounds like 1H-2-Benzopyran-3-carboxylic acid, 7-ethyl-1-oxo-, methyl ester to various targets with high accuracy. This approach has significantly reduced the time and cost associated with traditional experimental screening methods.

Furthermore, advances in biocatalysis have opened up new possibilities for modifying this compound efficiently using enzymatic methods. Enzymes such as lipases and cytochrome P450 monooxygenases can catalyze reactions like esterification or oxidation under mild conditions, offering sustainable alternatives to traditional chemical synthesis. These biocatalytic approaches align with green chemistry principles by reducing waste generation and energy consumption.

The pharmacokinetic properties of 1H-2-Benzopyran-3-carboxylic acid, 7-ethyl-1-oxo-, methyl ester are also subjects of interest in drug development research. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. In vitro studies using cell-based assays or liver microsomes have been employed to evaluate these properties early in the drug discovery process. Additionally, animal models provide valuable insights into how compounds behave in vivo before human trials begin.

The versatility of benzopyran derivatives extends beyond their use as standalone therapeutic agents; they also serve as key intermediates in synthesizing more complex molecules known as prodrugs. Prodrugs are designed to improve pharmacokinetic properties such as solubility or bioavailability before being converted into active drugs within the body through metabolic processes like hydrolysis or oxidation. The structural features of 1H-2-Benzopyran-3-carboxylic acid, 7ethyl -1 -oxo-, methyl ester make it an excellent candidate for prodrug development due to its ability to undergo such transformations efficiently.

In conclusion,1H -2 -Benzopyran -3 -carboxylic acid ,7 -ethyl -1 -oxo -,methyl ester (CAS No .2138213 -34 -8) represents an exciting opportunity for researchers interested in developing novel therapeutics . Its unique structural features ,combined with recent advances in computational modeling ,synthetic chemistry ,and biocatalysis ,make it a promising candidate for further investigation . As our understanding of biological pathways continues to expand ,compounds like this one will play an increasingly important role in addressing unmet medical needs . Continued research into its pharmacological properties will undoubtedly yield valuable insights into new treatment strategies across multiple therapeutic areas .